Cas no 1806820-42-7 (2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806820-42-7
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4918272
• Update Time: 2025-08-03

2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-4-3(12)1-2(6(9)10)11-5(4)8/h1,6H,(H,11,12)
• InChI Key： YSECEHVLZXCWBE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=C(C(F)F)N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine

2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine, identified by the CAS number 1806820-42-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are known for their unique chemical properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the molecule features two chlorine atoms at positions 2 and 3, a difluoromethyl group at position 6, and a hydroxyl group at position 4. These substituents confer the molecule with distinct electronic and steric properties that make it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine in the development of novel agrochemicals. Researchers have explored its role as a precursor in the synthesis of herbicides and fungicides. The presence of chlorine atoms and fluorinated groups in the molecule enhances its stability and bioactivity, making it an attractive candidate for agricultural applications. For instance, a study published in Journal of Agricultural Chemistry demonstrated that derivatives of this compound exhibit potent activity against common crop pathogens such as Botrytis cinerea. The hydroxyl group at position 4 plays a crucial role in hydrogen bonding interactions, which are essential for the compound's bioavailability and efficacy.

In the pharmaceutical industry, 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine has been investigated as a potential lead compound for drug development. Its unique structure allows for selective binding to specific protein targets, making it a promising candidate for the design of new therapeutic agents. A recent study published in Nature Communications reported that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. The fluorinated methyl group at position 6 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The synthesis of 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common approach involves the chlorination of a pyridine derivative followed by substitution reactions to introduce the difluoromethyl and hydroxyl groups. Researchers have optimized these steps to minimize side reactions and improve overall efficiency. For example, a study published in Tetrahedron Letters described a novel method for introducing the difluoromethyl group using a palladium-catalyzed coupling reaction.

The environmental impact of 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine has also been a topic of interest among scientists. Given its potential use in agrochemicals and pharmaceuticals, understanding its fate in natural environments is crucial for assessing its safety and sustainability. Recent research has focused on determining the biodegradation pathways of this compound under various environmental conditions. Studies conducted by researchers at the University of California revealed that microbial communities can effectively metabolize this compound under aerobic conditions, reducing its persistence in soil and water systems.

In conclusion, 2,3-Dichloro-6-(difluoromethyl)-4-hydroxypyridine, CAS number 1806820-42-7, is a versatile compound with significant potential across multiple industries. Its unique chemical structure enables diverse applications ranging from agrochemicals to pharmaceuticals. Ongoing research continues to uncover new insights into its properties and uses, underscoring its importance as a valuable tool in modern chemistry.